Cas no 2248309-87-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate
• CAS No: 2248309-87-5
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5947351
• PubChem ID: 165978540
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248309-87-5
• EN300-6515746
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate

• Inchi： 1S/C16H14N2O5/c1-16(2,3)15-17-8-11(22-15)14(21)23-18-12(19)9-6-4-5-7-10(9)13(18)20/h4-8H,1-3H3
• InChI Key： VEQRVJZKVAXAPY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate (CAS No: 2248309-87-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate, identified by its CAS number 2248309-87-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The combination of an isoindole moiety with a dioxazole ring system, further functionalized with a tert-butyl group and a carboxylate moiety, endows it with unique chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The isoindole scaffold, in particular, has been extensively studied for its role in various biological processes and its potential as a pharmacophore. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for drug discovery. The presence of the dioxazole ring adds another layer of complexity, contributing to the molecule's stability and reactivity. This structural motif has been shown to enhance binding affinity and selectivity in several drug candidates.

The tert-butyl group in the molecule serves as a steric hinderer, which can be strategically used to modulate the compound's interactions with biological targets. This feature is particularly valuable in drug design, where precise control over molecular interactions is crucial for achieving optimal efficacy and minimizing side effects. Additionally, the carboxylate moiety provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In the context of current research, the compound has been investigated for its potential role in addressing various therapeutic challenges. One area of interest is its application in anti-inflammatory treatments. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate suggest that it may interact with key inflammatory pathways, potentially leading to the development of novel anti-inflammatory agents. Preliminary studies have shown promising results in cell-based assays, indicating that this compound may exhibit significant therapeutic potential.

Another area where this compound shows promise is in the field of anticancer research. The ability of heterocyclic compounds to disrupt cancer cell proliferation and induce apoptosis has been well-documented. The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate suggests that it may interfere with critical cancer-related signaling pathways. Further investigation into its mechanism of action could lead to the discovery of new anticancer drugs that are more effective and have fewer side effects compared to existing therapies.

The synthesis and characterization of this compound have also contributed to advancements in synthetic chemistry. The development of efficient synthetic routes for complex heterocyclic molecules like this one is essential for enabling high-throughput screening and drug discovery programs. The synthetic strategies employed in the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-tert-butyl-1,3-oxazole-5-carboxylate have provided valuable insights into the construction of similar molecules, potentially accelerating future research efforts.

In conclusion, 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 2_tert-butyl_1_3 oxazole_5_carboxylate (CAS No: 2248309_87_5) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound and related molecules, its role in developing innovative therapeutic agents is likely to expand further.